Cas no 724441-49-0 (2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]-)

• Product Name: 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]-
• CAS No: 724441-49-0
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 558611
• PubChem ID: 56965494
• Update Time: 2025-06-15

2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]-
• 3-(3-(hydroxymethyl)phenyl)pyrazine-2-carbonitrile
• 4-(3-Cyanopyrazin-2-yl)benzyl alcohol
• 724441-49-0
• 3-(4-(Hydroxymethyl)phenyl)pyrazine-2-carbonitrile
• 3-[4-(hydroxymethyl)phenyl]pyrazine-2-carbonitrile
• SCHEMBL6747693

• MDL： MFCD21602053
• Inchi： 1S/C12H9N3O/c13-7-11-12(15-6-5-14-11)10-3-1-9(8-16)2-4-10/h1-6,16H,8H2
• InChI Key： GQFFRPWLNGRROC-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C2C(C#N)=NC=CN=2)=CC=1

Computed Properties

• Exact Mass: 211.07500
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 69.80000
• LogP: 1.50758

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]-

Introduction to 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- (CAS No. 724441-49-0)

2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 724441-49-0, features a pyrazine core substituted with a nitrile group at the 2-position and a 4-(hydroxymethyl)phenyl moiety at the 3-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- allows for diverse chemical modifications, which are instrumental in developing novel therapeutic agents. The pyrazine ring is known for its stability and ability to participate in hydrogen bonding interactions, while the nitrile group serves as a versatile handle for further functionalization. The 4-(hydroxymethyl)phenyl group introduces hydrophilic characteristics, enhancing solubility and bioavailability in potential drug candidates.

In recent years, there has been a surge in research focused on exploring the pharmacological potential of pyrazine derivatives. Studies have demonstrated that compounds incorporating the pyrazine scaffold exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The specific substitution pattern in 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- has been investigated for its ability to modulate biological pathways relevant to these conditions.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. Researchers have leveraged the structural features of 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- to develop molecules that can selectively inhibit specific kinases, thereby offering potential therapeutic benefits. For instance, modifications to the pyrazine ring have been shown to enhance binding affinity to target proteins, improving the efficacy of kinase inhibitors.

The hydroxymethyl group on the phenyl ring also contributes to the compound's versatility. This moiety can undergo various chemical transformations, such as oxidation or esterification, leading to the generation of diverse derivatives with tailored pharmacological properties. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they possess appropriate pharmacokinetic profiles and minimal side effects.

Recent advancements in computational chemistry have further facilitated the exploration of 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]-. Molecular modeling techniques have been employed to predict how different substituents interact with biological targets at the atomic level. These studies have provided valuable insights into the structure-activity relationships (SAR) of pyrazine derivatives, guiding researchers in designing more effective drug candidates.

In addition to its applications in kinase inhibition research, this compound has also been explored for its potential antimicrobial properties. The combination of the pyrazine and nitrile groups creates a scaffold that can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- exhibit promising activity against resistant strains of bacteria, highlighting their significance in addressing emerging infectious diseases.

The synthesis of 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, making it more feasible to produce larger quantities of the compound for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently.

The growing interest in green chemistry has also influenced how researchers approach the synthesis of this compound. Efforts are being made to develop environmentally friendly protocols that minimize waste and reduce energy consumption. Such sustainable practices are not only beneficial for the environment but also make research more cost-effective and scalable.

The pharmacokinetic properties of derivatives derived from 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- are another area of active investigation. Researchers are examining how different substituents affect absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Understanding these parameters is crucial for translating laboratory findings into clinical applications and ensuring that drug candidates are safe and effective for human use.

In conclusion, 2-Pyrazinecarbonitrile,3-[4-(hydroxymethyl)phenyl]- (CAS No. 724441-49-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and synthetic strategies for this molecule, underscoring its importance in advancing drug discovery efforts worldwide.